Cas no 90561-85-6 (3-Bromo-2,4,6-trimethylnitrobenzene)

• Product Name: 3-Bromo-2,4,6-trimethylnitrobenzene
• CAS No: 90561-85-6
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD00015924
• CID: 91020
• PubChem ID: 24882933
• Update Time: 2025-09-20

3-Bromo-2,4,6-trimethylnitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3,5-trimethyl-4-nitrobenzene
• 2-Bromo-4-nitromesitylene~3-Bromo-2,4,6-trimethylnitrobenzene
• 3-Bromo-2,4,6-trimethylnitrobenzene
• 1-Bromo-3-nitro-2,4,6-trimethylbenzene
• 2-Brom-1,3,5-trimethyl-4-nitro-benzol
• 2-Brom-4-nitro-mesitylen
• 2-bromo-1,3,5-trimethyl-4-nitro-benzene
• 2-bromo-4-nitro-1,3,5-trimethylbenzene
• 4-Bromo-2-nitromesitylene
• Brom-nitro-mesitylen
• 2-Bromo-1,3,5-trimethyl-4-nitrobenzene (ACI)
• Mesitylene, 2-bromo-4-nitro- (6CI, 7CI)
• 4-Bromo-2-nitromesitylene, 97%
• CS-0321902
• IUFDRRDWXUSFBG-UHFFFAOYSA-N
• DTXSID20373768
• BBL100676
• STL554470
• MS-20058
• G77428
• SCHEMBL3981776
• MFCD00015924
• AKOS005255026
• 90561-85-6
• DB-022305

• MDL： MFCD00015924
• Inchi： 1S/C9H10BrNO2/c1-5-4-6(2)9(11(12)13)7(3)8(5)10/h4H,1-3H3
• InChI Key： IUFDRRDWXUSFBG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=C(Br)C(C)=CC=1C)=O
• BRN： 1958703

Computed Properties

• Exact Mass: 242.98900
• Monoisotopic Mass: 242.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Cream to yellow solid
• Density: 1.467
• Melting Point: 59-64 °C (lit.)
• Boiling Point: 106-107 °C/1.3 mmHg(lit.)
• Flash Point: 106-107°C/1.3mm
• Refractive Index: 1.575
• PSA: 45.82000
• LogP: 3.80570
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water

3-Bromo-2,4,6-trimethylnitrobenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：LIGHT SENSITIVE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes